Cas no 899733-91-6 (3-{2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethylsulfanyl}-4H-1lambda6,2,4-benzothiadiazine-1,1-dione)

• Product Name: 3-{2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethylsulfanyl}-4H-1lambda6,2,4-benzothiadiazine-1,1-dione
• CAS No: 899733-91-6
• MF: C₁₇H₁₅N₃O₃S₂
• MW: 373.44930100441
• CID: 5495018
• Update Time: 2025-07-09

3-{2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethylsulfanyl}-4H-1lambda6,2,4-benzothiadiazine-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-dihydroindol-1-yl)-2-[(1,1-dioxo-4H-1$l^{6},2,4-benzothiadiazin-3-yl)sulfanyl]ethanone
• 3-{2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethylsulfanyl}-4H-1lambda6,2,4-benzothiadiazine-1,1-dione

• Inchi： 1S/C17H15N3O3S2/c21-16(20-10-9-12-5-1-3-7-14(12)20)11-24-17-18-13-6-2-4-8-15(13)25(22,23)19-17/h1-8H,9-11H2,(H,18,19)
• InChI Key： ACSWFCBPZITMFC-UHFFFAOYSA-N
• SMILES： S1(C2=C([H])C([H])=C([H])C([H])=C2N([H])C(=N1)SC([H])([H])C(N1C2=C([H])C([H])=C([H])C([H])=C2C([H])([H])C1([H])[H])=O)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiadiazines Benzothiadiazines 1,2,4-benzothiadiazine-1,1-dioxides

Additional information on 3-{2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethylsulfanyl}-4H-1lambda6,2,4-benzothiadiazine-1,1-dione

Comprehensive Analysis of 3-{2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethylsulfanyl}-4H-1lambda6,2,4-benzothiadiazine-1,1-dione (CAS No. 899733-91-6)

The compound 3-{2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethylsulfanyl}-4H-1lambda6,2,4-benzothiadiazine-1,1-dione (CAS No. 899733-91-6) is a structurally complex molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique benzothiadiazine core, coupled with an indole derivative moiety, positions it as a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of enzymatic activity, given its sulfanyl and oxoethyl functional groups, which are known to interact with biological targets.

In recent years, the demand for novel small-molecule inhibitors and enzyme modulators has surged, driven by advancements in precision medicine and targeted therapies. This compound's CAS No. 899733-91-6 is frequently searched in academic databases and patent filings, reflecting its relevance in drug discovery. Its molecular structure suggests potential applications in addressing inflammatory pathways and metabolic disorders, topics that are currently trending in biomedical research. The integration of computational chemistry tools has further accelerated the study of its binding affinity and pharmacokinetic properties.

From a synthetic chemistry perspective, the preparation of 3-{2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethylsulfanyl}-4H-1lambda6,2,4-benzothiadiazine-1,1-dione involves multi-step organic reactions, including sulfanylation and oxoethylation. These processes are critical for achieving high purity and yield, which are essential for subsequent biological testing. The compound's solubility and stability under physiological conditions are also key areas of investigation, as they directly impact its bioavailability and therapeutic efficacy.

Environmental and green chemistry considerations are increasingly influencing the synthesis of such compounds. Researchers are exploring catalyst-free and solvent-free methodologies to minimize waste and energy consumption. This aligns with the broader industry shift toward sustainable drug development, a topic frequently discussed in scientific forums and AI-driven research platforms. The compound's CAS No. 899733-91-6 often appears in discussions about eco-friendly synthesis and green pharmaceuticals.

In summary, 3-{2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethylsulfanyl}-4H-1lambda6,2,4-benzothiadiazine-1,1-dione represents a fascinating intersection of medicinal chemistry and molecular design. Its potential applications in drug discovery and biochemical research make it a subject of ongoing exploration. As the scientific community continues to unravel its mechanisms of action, this compound is poised to play a pivotal role in the development of next-generation therapeutics.